Cas no 42604-04-6 (Methoxycycloheptane)

Methoxycycloheptane structure
Methoxycycloheptane structure
Product name:Methoxycycloheptane
CAS No:42604-04-6
MF:C8H16O
MW:128.212
CID:2669020
PubChem ID:551473

Methoxycycloheptane Chemical and Physical Properties

Names and Identifiers

    • methoxycycloheptane
    • 42604-04-6
    • DTXCID40289938
    • Cycloheptyl methyl ether #
    • DTXSID00338855
    • Methoxycycloheptane
    • SCHEMBL566961
    • Cycloheptane, methoxy-
    • Inchi: InChI=1S/C8H16O/c1-9-8-6-4-2-3-5-7-8/h8H,2-7H2,1H3
    • InChI Key: QLAQTFNZWZHLFG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 128.120115130g/mol
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 63
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų

Methoxycycloheptane Related Literature

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